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Compound of Interest

Compound Name: 6-Chlorobenzoxazole-2(3H)-thione

. Get Quote

Cat. No.: B1299366

Essential Safety and Handling Guide for 6-
Chlorobenzoxazole-2(3H)-thione

This document provides immediate, essential safety protocols and logistical information for the
handling and disposal of 6-Chlorobenzoxazole-2(3H)-thione (CAS No. 22876-20-6). The
following procedures are designed to ensure the safety of researchers, scientists, and drug
development professionals.

Hazard Identification and Summary

6-Chlorobenzoxazole-2(3H)-thione is a solid, crystalline substance that may appear yellow to
beige.[1] While comprehensive toxicological data is not fully available, the compound is known
to pose several risks.[2] It is harmful if swallowed and may cause irritation to the skin, eyes,
and respiratory system.[2][3]

Hazard Type

Description

Acute Oral Toxicity

Harmful if swallowed.[3]

Skin Irritation

May cause skin irritation upon contact.[2][3]

Eye Irritation

May cause serious eye irritation.[2][3]

Respiratory Irritation

Inhalation of dust may cause respiratory tract
irritation.[2][3]
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Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory to prevent exposure. All PPE should be

inspected before use.

Body Area

Required PPE

Specification & Standards

Eyes/Face

Chemical Safety Goggles

Must comply with OSHA 29
CFR 1910.133 or European
Standard EN166.[2][4]

Hands

Chemical-Resistant Gloves

Wear appropriate protective
gloves.[2] Users should
consult the glove
manufacturer's specifications
to ensure chemical
compatibility and observe

breakthrough times.

Body

Protective Clothing / Lab Coat

Wear appropriate protective
clothing to prevent skin

exposure.[2]

Respiratory

Respirator (as needed)

Use in a well-ventilated area is
required.[2] If dust generation
is unavoidable or ventilation is
inadequate, a respirator with a
particle filter is necessary. A
respiratory protection program
that meets OSHA 29 CFR
1910.134 and ANSI Z88.2 or
EN 149 must be followed.[2][4]

Operational and Disposal Plans

This section outlines the procedural, step-by-step guidance for the safe handling, storage, and

disposal of 6-Chlorobenzoxazole-2(3H)-thione.
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Safe Handling Workflow

The following diagram illustrates the critical steps for safely handling this compound from
preparation to disposal.
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Phase 1: Preparation

Review SDS and
Standard Operating Procedures (SOPSs)

l

Prepare Engineering Controls
(Chemical Fume Hood)

i

Don Required PPE
(Goggles, Gloves, Lab Coat)

Phase 2: Chewcal Handling

Handle Solid in Fume Hood
(Minimize Dust Generation)

l

Perform Experimental Procedure

l

Decontaminate Work Surfaces
and Equipment

Phase 3: Wasvte & Disposal

Collect Waste in a Labeled,
Sealed Hazardous Waste Container

Doff PPE Correctly

l

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for safe handling of 6-Chlorobenzoxazole-2(3H)-thione.
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Step-by-Step Handling Protocol

o Preparation: Before handling, thoroughly review this Safety Data Sheet (SDS) and all
relevant institutional Standard Operating Procedures (SOPSs).

o Engineering Controls: All work must be conducted in a properly functioning chemical fume
hood to ensure adequate ventilation.[2]

e Donning PPE: Put on all required PPE as specified in the table above, ensuring gloves are
inspected for integrity.

e Chemical Handling:

[e]

Keep the container tightly closed when not in use.[2]

o

Handle the solid carefully to minimize the generation and accumulation of dust.[2][4]

[¢]

Avoid all direct contact with skin, eyes, and clothing.[2]

[¢]

Avoid breathing in dust, vapor, or gas.[2]

o Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated
area away from incompatible materials such as strong oxidizing agents.[2][4]

Emergency First Aid Procedures

Immediate action is crucial in the event of exposure.
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Exposure Route First Aid Protocol

Move the individual to fresh air immediately. If
breathing is difficult, administer oxygen. If the
Inhalation person is not breathing, provide artificial

respiration. Seek immediate medical attention.

[2]15]

Immediately remove contaminated clothing and
i shoes. Flush the affected skin area with plenty
Skin Contact )
of soap and water for at least 15 minutes. Seek

medical attention.[2][5]

Immediately flush eyes with large amounts of

water for at least 15 minutes, making sure to lift
Eye Contact ) ]

the upper and lower eyelids occasionally. Seek

immediate medical attention.[2][5]

Do NOT induce vomiting. If the person is
conscious and alert, rinse their mouth with water
) and have them drink 2-4 cupfuls of water or
Ingestion i i i
milk. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.[2][5]

Disposal Plan

Proper disposal is critical to prevent environmental contamination and ensure regulatory
compliance.

o Waste Classification: As a chlorinated organic compound, 6-Chlorobenzoxazole-2(3H)-
thione and materials contaminated with it should be treated as hazardous waste. Waste
generators must consult local, regional, and national regulations to ensure complete and
accurate classification.[4]

e Collection:

o Collect all waste material, including contaminated consumables (e.g., gloves, wipes), in a
suitable, clean, dry, and clearly labeled container with a secure closure.[2]
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o Do not mix this waste with other chemical waste streams unless explicitly permitted by
your institution's guidelines.

o Container Handling: Treat empty or uncleaned containers with the same precautions as the
product itself.

» Final Disposal: Arrange for disposal through your institution's Environmental Health and
Safety (EHS) department or a licensed hazardous waste disposal contractor. Do not dispose
of this chemical down the drain.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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